

High-Throughput Screening Assays for Pyrimidine Derivatives: An Application and Protocol Guide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 4-Chloro-2-(methylthio)pyrimidine-5-carbaldehyde
CAS No.: 148256-82-0
Cat. No.: B597746

[Get Quote](#)

Introduction: The Enduring Significance of the Pyrimidine Scaffold in Drug Discovery

The pyrimidine ring, a fundamental heterocyclic scaffold, is a cornerstone in medicinal chemistry and drug discovery.^[1] Its structural resemblance to the purine core of ATP allows for competitive inhibition at the ATP-binding sites of numerous enzymes, making it a privileged structure in the design of targeted therapies.^{[2][3]} Pyrimidine derivatives have demonstrated a wide spectrum of biological activities, including anticancer, antiviral, anti-inflammatory, and antibacterial effects, leading to a multitude of FDA-approved drugs.^{[1][4]}

High-throughput screening (HTS) has revolutionized the process of identifying novel drug candidates by enabling the rapid evaluation of vast compound libraries against specific biological targets.^{[1][5]} This guide provides a comprehensive overview of various HTS assay formats suitable for the discovery and characterization of pyrimidine-based compounds. We will delve into the principles, detailed protocols, and data interpretation for biochemical, cell-based,

and biophysical assays, offering researchers, scientists, and drug development professionals a practical resource to accelerate their discovery programs.

I. Biochemical Assays: Interrogating Direct Target Engagement


Biochemical assays are fundamental in target-based drug discovery, providing a direct measure of a compound's ability to modulate the activity of a purified biological target, such as an enzyme.^[3]

Luminescence-Based Kinase Assays

Protein kinases are a major class of enzymes targeted by pyrimidine derivatives due to the scaffold's ability to mimic the adenine ring of ATP.^[3] Luminescence-based assays, such as the Kinase-Glo® assay, are widely used for their high sensitivity, broad dynamic range, and simple "mix-and-read" format, making them ideal for HTS.^{[3][6]}

Principle: These assays quantify the amount of ATP remaining in a kinase reaction. The luminescent signal is inversely proportional to kinase activity, as active kinases consume ATP.^{[6][7]}

Experimental Workflow:



[Click to download full resolution via product page](#)

Caption: Workflow for a luminescence-based kinase assay.

Detailed Protocol: Luminescence-Based Kinase Inhibition Assay (e.g., ADP-Glo™)

- Plate Preparation: In a 384-well plate, add 2.5 µL of the pyrimidine derivative solution or vehicle (for control wells).[\[8\]](#)
- Enzyme Addition: Add 5 µL of the kinase solution to each well.[\[8\]](#)
- Reaction Initiation: Initiate the kinase reaction by adding 2.5 µL of the ATP/substrate mixture to each well.[\[8\]](#)
- Incubation: Incubate the plate at 30 °C for 45-60 minutes.[\[8\]](#)
- ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.[\[8\]](#)
- Signal Generation: Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal. Incubate at room temperature for 30-60 minutes in the dark.[\[8\]](#)
- Data Acquisition: Measure the luminescence of each well using a plate reader.[\[8\]](#)
- Data Analysis:
 - Subtract the background luminescence (wells with no kinase).[\[8\]](#)
 - Calculate the percentage of kinase inhibition for each compound concentration relative to the vehicle control.[\[8\]](#)
 - Determine the IC₅₀ value by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.[\[8\]](#)

Table 1: Representative IC₅₀ Values of Pyrimidine Derivatives against Various Kinases

Compound Class	Target Kinase	IC50 (nM)	Reference
2,4-Diaminopyrimidine	JAK1	2.1	[9]
Pyrazolo[3,4-d]pyrimidine	EGFR	34	[10]
Pyrido[2,3-d]pyrimidine	EGFRL858R/T790M	34	[11]
Phenylpyrimidine	JAK3	(pIC50 values reported)	[12]
2-Arylaminoypyrimidine	JAKs	(Inhibition % reported)	[4]

Assays for Other Enzyme Targets

The versatility of the pyrimidine scaffold extends to other enzyme classes, including dihydrofolate reductase (DHFR) and viral polymerases.

- **Dihydrofolate Reductase (DHFR) Assays:** DHFR is a crucial enzyme in the folate pathway, and its inhibition disrupts DNA synthesis, making it an attractive target for anticancer and antimicrobial agents.[13] HTS assays for DHFR inhibitors typically monitor the oxidation of NADPH to NADP⁺, which can be measured by a decrease in absorbance at 340 nm.[13]
- **Polymerase Assays:** Viral DNA and RNA polymerases are key targets for antiviral pyrimidine nucleoside analogs. HTS assays for polymerase inhibitors can be designed to measure the incorporation of labeled nucleotides into a growing nucleic acid chain, often using fluorescence or luminescence-based readouts.

II. Cell-Based Assays: Assessing Phenotypic Responses

Cell-based assays are integral to drug discovery as they provide insights into a compound's activity in a more biologically relevant context, accounting for factors like cell permeability and potential off-target effects.[1]

Cell Viability and Cytotoxicity Assays (MTT Assay)

The MTT assay is a widely used colorimetric method to assess the cytotoxic potential of compounds by measuring cell viability.[\[9\]](#)[\[14\]](#)

Principle: In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.[\[9\]](#)[\[14\]](#)[\[15\]](#)

Detailed Protocol: MTT Assay

- Cell Seeding: Plate cancer cells in 96-well plates at a density of 5,000-10,000 cells per well in 100 μ L of complete culture medium. Incubate for 24 hours to allow for cell attachment.[\[9\]](#)
- Compound Treatment: Prepare serial dilutions of the pyrimidine derivatives in culture medium. Add 100 μ L of the compound dilutions to the wells and incubate for 48 to 72 hours.[\[9\]](#)
- MTT Addition: Add 10-20 μ L of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[\[9\]](#)[\[14\]](#)
- Formazan Solubilization: Add 100 μ L of a solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[\[8\]](#)[\[14\]](#)
- Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.[\[9\]](#)
- Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.[\[9\]](#)

Table 2: Representative Cytotoxic Activity of Pyrimidine Derivatives in Cancer Cell Lines


Compound Class	Cell Line	IC50 (μM)	Reference
Chromenopyrimidine	MCF-7 (Breast)	1.61 - 2.02	[16]
Pyrimidine-Furan	NCI-H522 (Lung)	0.95	[17]
Thiapyran-pyrimidine	H1975 (Lung)	(Similar to Olmutinib)	[6]
Piperidine-pyrimidine	A549 (Lung)	1.96	[18]
Pyrazolo[3,4-d]pyrimidine	NCI 60 panel	0.018 - 9.98	[10]

Apoptosis Assays (Annexin V-FITC/PI Staining)

Apoptosis, or programmed cell death, is a common mechanism of action for anticancer drugs. The Annexin V-FITC/PI assay is a widely used flow cytometry-based method to detect and differentiate between apoptotic and necrotic cells.[\[19\]](#)[\[20\]](#)

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorophore (e.g., FITC) to label apoptotic cells. Propidium iodide (PI), a fluorescent nucleic acid stain, is used to identify necrotic cells with compromised membrane integrity.[\[19\]](#)[\[20\]](#)

Apoptosis Assay Workflow:



[Click to download full resolution via product page](#)

Caption: Workflow for an Annexin V/PI apoptosis assay.

Detailed Protocol: Annexin V-FITC/PI Apoptosis Assay

- Cell Treatment: Treat cells with the pyrimidine derivatives at desired concentrations for a specified time.[\[19\]](#)
- Cell Harvesting: Harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension cells) and wash with cold PBS.[\[19\]](#)
- Staining: Resuspend the cells in 100 μ L of Annexin V binding buffer. Add 5 μ L of Annexin V-FITC and 5 μ L of Propidium Iodide (PI).[\[21\]](#)
- Incubation: Incubate for 15 minutes in the dark at room temperature.[\[21\]](#)
- Sample Preparation for Flow Cytometry: Add 400 μ L of binding buffer to each sample.[\[21\]](#)
- Data Acquisition: Analyze the samples by flow cytometry.[\[19\]](#)
- Data Analysis: Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-, early apoptotic: Annexin V+/PI-, late apoptotic/necrotic: Annexin V+/PI+).[\[21\]](#)

Antiviral Assays

Cell-based antiviral assays are crucial for identifying compounds that inhibit viral replication. These assays typically involve infecting host cells with a virus and then measuring the extent of viral replication in the presence of the test compound.[\[22\]](#)[\[23\]](#)

- Cytopathic Effect (CPE) Reduction Assays: Many viruses cause visible damage to host cells, known as CPE. This assay measures the ability of a compound to protect cells from virus-induced CPE.[\[24\]](#)
- Reporter Gene Assays: Genetically engineered viruses expressing reporter genes (e.g., luciferase) allow for a quantitative measure of viral replication through the detection of the reporter protein's activity.[\[23\]](#)

III. Biophysical Assays: Characterizing Molecular Interactions

Biophysical techniques are highly sensitive methods used to detect and characterize the direct binding of small molecules (fragments) to a target protein. They are particularly valuable in fragment-based drug discovery (FBDD).

Thermal Shift Assay (TSA)

TSA, or differential scanning fluorimetry (DSF), measures the change in the thermal denaturation temperature of a protein upon ligand binding.[\[25\]](#)

Principle: The binding of a ligand, such as a pyrimidine derivative, can stabilize the protein, leading to an increase in its melting temperature (T_m). This change in T_m is monitored using a fluorescent dye that binds to exposed hydrophobic regions of the protein as it unfolds.[\[25\]](#)[\[26\]](#)

Detailed Protocol: Thermal Shift Assay


- **Sample Preparation:** In a 96- or 384-well PCR plate, mix the target protein, a fluorescent dye (e.g., SYPRO Orange), and the pyrimidine derivative at various concentrations.[\[25\]](#)
- **Thermal Denaturation:** Place the plate in a real-time PCR instrument and apply a thermal gradient, gradually increasing the temperature.[\[27\]](#)
- **Fluorescence Monitoring:** Monitor the fluorescence intensity at each temperature increment.[\[27\]](#)
- **Data Analysis:** Plot fluorescence intensity versus temperature to generate a melting curve. The midpoint of the transition corresponds to the T_m . Calculate the change in T_m (ΔT_m) in the presence of the compound compared to the control.[\[27\]](#)

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that provides real-time quantitative information on the binding kinetics and affinity of a small molecule to a target protein.[\[4\]](#)

Principle: SPR measures the change in the refractive index at the surface of a sensor chip when an analyte (e.g., a pyrimidine derivative) in solution binds to a ligand (e.g., the target protein) immobilized on the chip.[\[28\]](#)

SPR Workflow:



[Click to download full resolution via product page](#)

Caption: Workflow for a Surface Plasmon Resonance (SPR) assay.

IV. Data Analysis, Hit Validation, and Troubleshooting

Rigorous data analysis and hit validation are critical to ensure the reliability of HTS results and to minimize false positives and negatives.^[19]

Key Statistical Metrics

- Z'-factor: A statistical parameter used to assess the quality of an HTS assay. A Z'-factor between 0.5 and 1.0 is considered excellent.[\[29\]](#)[\[30\]](#)
- Signal-to-Background (S/B) Ratio: The ratio of the signal from the positive control to the signal from the negative control.[\[30\]](#)

Hit Validation Cascade

- Primary Screen: Initial screen of the entire compound library at a single concentration.
- Hit Confirmation: Re-testing of initial hits in the primary assay.[\[19\]](#)
- Dose-Response Analysis: Generation of IC50 or EC50 values for confirmed hits.[\[19\]](#)
- Orthogonal Assays: Validation of hits using a different assay format to rule out assay-specific artifacts.
- Secondary Assays: Further characterization of validated hits in more complex biological systems (e.g., cell-based assays).

Common Troubleshooting

- High Variability: Can be caused by inconsistent liquid handling, cell plating, or reagent preparation. Automation can help minimize this.[\[31\]](#)
- False Positives: Can arise from compound autofluorescence, aggregation, or non-specific inhibition. Counter-screens and orthogonal assays are essential to identify these.[\[31\]](#)
- False Negatives: Can occur due to low compound potency, poor solubility, or suboptimal assay conditions.


V. Signaling Pathways Targeted by Pyrimidine Derivatives

Many pyrimidine-based inhibitors target key signaling pathways implicated in cancer and other diseases. Understanding these pathways is crucial for interpreting screening data and

predicting the cellular effects of inhibitors.

JAK/STAT Signaling Pathway

The JAK/STAT pathway is a critical signaling cascade involved in immunity, cell proliferation, and apoptosis. Dysregulation of this pathway is associated with various cancers and inflammatory diseases.[14][32] Pyrimidine derivatives have been successfully developed as potent JAK inhibitors.[9][14]




[Click to download full resolution via product page](#)

Caption: Inhibition of the JAK/STAT signaling pathway by pyrimidine derivatives.

EGFR Signaling Pathway

The epidermal growth factor receptor (EGFR) is a receptor tyrosine kinase that plays a pivotal role in regulating cell growth, proliferation, and survival.^[11] Mutations and overexpression of EGFR are common in various cancers, making it a key therapeutic target for pyrimidine-based inhibitors.^{[10][11]}



[Click to download full resolution via product page](#)

Caption: Inhibition of the EGFR signaling pathway by pyrimidine derivatives.

Conclusion

The diverse array of HTS assays available provides a powerful toolkit for the discovery and characterization of novel pyrimidine derivatives with therapeutic potential. By carefully selecting the appropriate assay formats, rigorously validating hits, and understanding the underlying biological pathways, researchers can effectively navigate the complexities of drug discovery and accelerate the development of new medicines. This guide serves as a foundational resource to aid in the design and execution of robust HTS campaigns for this important class of compounds.

References

- Application Notes and Protocols for the Synthesis and Evaluation of Pyrimidine-Based Kinase Inhibitors. Benchchem.
- Application Notes and Protocols for High-Throughput Screening of Pyrimidine-Based Kinase Inhibitors. Benchchem.
- A brief review of high throughput screening in drug discovery process. ResearchGate.
- Optimization of Pyrimidine Compounds as Potent JAK1 Inhibitors and the Discovery of R507 as a Clinical Candidate. PubMed.
- On HTS: Z-factor. Medium.
- Improved statistical methods for hit selection in high-throughput screening. PubMed.
- Application Notes and Protocols for the Synthesis and Evaluation of Pyrimidine-Based Kinase Inhibitors. Benchchem.
- Discovery of a Broad-Spectrum Antiviral Compound That Inhibits Pyrimidine Biosynthesis and Establishes a Type 1 Interferon-Independent Antiviral State. National Institutes of Health.
- Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf.
- MTT assay protocol. Abcam.
- How Automation Overcomes Variability & Limitations in HTS Troubleshooting. Dispensix.
- What Metrics Are Used to Assess Assay Quality?. BIT 479/579 High-throughput Discovery.

- Issues of Z-factor and an approach to avoid them for quality control in high-throughput screening studies. Bioinformatics.
- High-Throughput Screening and Sensitized Bacteria Identify an M. tuberculosis Dihydrofolate Reductase Inhibitor with Whole Cell Activity. National Institutes of Health.
- Analysis of HTS data. Cambridge MedChem Consulting.
- High-Throughput Screening Data Analysis. Basicmedical Key.
- Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Bio-Techne.
- Annexin V staining assay protocol for apoptosis. Abcam.
- Design, Synthesis, and Molecular Profiling of Pyrimidine-Furan Derivatives Targeting EGFRWT, EGFR T790M, and EGFR L858R/T790M/C797S in NSCLC: In Vitro and In Silico Evaluation. PubMed.
- Screening and Profiling Kinase Inhibitors with a Luminescent ADP Detection Platform. Promega Corporation.
- Comprehensive analysis of high-throughput screening data. ResearchGate.
- High-Throughput Screening Data Analysis. Semantic Scholar.
- New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors: design, green synthesis, potential anti-proliferative activity and P-glycoprotein inhibition. National Institutes of Health.
- High-throughput virtual screening of phenylpyrimidine derivatives as selective JAK3 antagonists using computational methods. PubMed.
- Kinase-Glo® Luminescent Kinase Assay. Promega Corporation.
- Application Notes and Protocols for High-Throughput Screening of Pyrimidine-Based Compounds. Benchchem.
- Kinase Signaling Pathways. Cell Signaling Technology.

- A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. National Institutes of Health.
- Design, synthesis and evaluation of new pyrimidine derivatives as EGFR C797S tyrosine kinase inhibitors. PubMed.
- The JAK/STAT signaling pathway: from bench to clinic. National Center for Biotechnology Information.
- Design, Synthesis, and Biological Evaluation of 2-Arylamino-pyrimidine Derivatives as Dual Cathepsin L and JAK Inhibitors for the Treatment of Acute Lung Injury. PubMed.
- In Vitro Antiviral Testing. IAR | USU.
- CHALLENGES IN SECONDARY ANALYSIS OF HIGH THROUGHPUT SCREENING DATA.
- What I should do if my the validation of the top drugs from high-throughput screening turns to be negative?. ResearchGate.
- Thermal shift assay. Wikipedia.
- Thermal-shift assay for fragment library screening. Temperature-induced.... ResearchGate.
- Schematic representation of signalling pathways Protein kinases that.... ResearchGate.
- HTS Assay Validation. NCBI Bookshelf.
- New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. PubMed Central.
- Quantitative high-throughput screening data analysis: challenges and recent advances. PubMed.
- Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. MDPI.
- Surface Plasmon Resonance (SPR) Assay. Charles River.

- Efficient Protocol for Novel Hybrid Pyrimidines Synthesis: Antiproliferative Activity, DFT Analyses, and Molecular Docking Studies. ACS Omega.
- High-throughput Screening for Broad-spectrum Chemical Inhibitors of RNA Viruses. National Institutes of Health.
- Thermal shift assays for early-stage drug discovery. AXXAM.
- New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. ACS Publications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. Experimental design and statistical methods for improved hit detection in high-throughput screening - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Statistical practice in high-throughput screening data analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Design, Synthesis, and Biological Evaluation of 2-Arylaminopyrimidine Derivatives as Dual Cathepsin L and JAK Inhibitors for the Treatment of Acute Lung Injury - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. Discovery of thiapyran-pyrimidine derivatives as potential EGFR inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Pathways and Diagrams by Research Area | Cell Signaling Technology [cellsignal.com]
- 8. bellbrooklabs.com [bellbrooklabs.com]
- 9. Optimization of Pyrimidine Compounds as Potent JAK1 Inhibitors and the Discovery of R507 as a Clinical Candidate - PubMed [pubmed.ncbi.nlm.nih.gov]

- 10. New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors: design, green synthesis, potential anti-proliferative activity and P-glycoprotein inhibition - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 11. A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 12. High-throughput virtual screening of phenylpyrimidine derivatives as selective JAK3 antagonists using computational methods - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. researchgate.net [researchgate.net]
- 14. Optimization of Pyrimidine Compounds as Potent JAK1 Inhibitors and the Discovery of R507 as a Clinical Candidate - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 15. Quantitative high-throughput screening data analysis: challenges and recent advances - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 16. High Throughput Screening Assays - Amerigo Scientific [amerigoscientific.com]
- 17. Design, Synthesis, and Molecular Profiling of Pyrimidine-Furan Derivatives Targeting EGFRWT, EGFR T790M, and EGFR L858R/T790M/C797S in NSCLC: In Vitro and In Silico Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. mdpi.com [mdpi.com]
- 19. Analysis of HTS data | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
- 20. researchgate.net [researchgate.net]
- 21. Metrics for Comparing Instruments and Assays [moleculardevices.com]
- 22. rna.uzh.ch [rna.uzh.ch]
- 23. High-throughput Screening for Broad-spectrum Chemical Inhibitors of RNA Viruses - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 24. creative-diagnostics.com [creative-diagnostics.com]
- 25. pdf.benchchem.com [pdf.benchchem.com]
- 26. researchgate.net [researchgate.net]
- 27. Assay development and high-throughput antiviral drug screening against Bluetongue virus - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 28. pubs.acs.org [pubs.acs.org]
- 29. assay.dev [assay.dev]

- [30. What Metrics Are Used to Assess Assay Quality? – BIT 479/579 High-throughput Discovery \[htds.wordpress.ncsu.edu\]](#)
- [31. dispendix.com \[dispendix.com\]](#)
- [32. The JAK/STAT signaling pathway: from bench to clinic - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [High-Throughput Screening Assays for Pyrimidine Derivatives: An Application and Protocol Guide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b597746/docs#high-throughput-screening-assays-for-pyrimidine-derivatives-an-application-and-protocol-guide\]](https://www.benchchem.com/product/b597746/docs#high-throughput-screening-assays-for-pyrimidine-derivatives-an-application-and-protocol-guide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)

